Cas no 876405-68-4 (5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 876405-68-4
• MF: C₁₃H₁₃FO₄
• MW: 252.238327741623
• CID: 2199394
• PubChem ID: 86096352
• Update Time: 2025-11-04

5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-[(4-FLUOROPHENYL)METHYL]-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• DB-413097
• 876405-68-4
• ALBB-028860
• 1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methyl]-2,2-dimethyl-
• 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3dioxane-4,6-dione,97%
• MFCD09841428
• AKOS025141884
• SCHEMBL16460894
• IZYWFUACSYOCGG-UHFFFAOYSA-N
• LS-10026

• Inchi： 1S/C13H13FO4/c1-13(2)17-11(15)10(12(16)18-13)7-8-3-5-9(14)6-4-8/h3-6,10H,7H2,1-2H3
• InChI Key： IZYWFUACSYOCGG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1C(=O)OC(C)(C)OC1=O

Computed Properties

• Exact Mass: 252.07978705Da
• Monoisotopic Mass: 252.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

Comprehensive Overview of 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 876405-68-4)

5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 876405-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique dioxane-dione core and 4-fluorobenzyl substituent, is widely explored for its potential applications in drug synthesis and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutic agents.

The structural features of 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione make it a versatile intermediate in organic synthesis. Its fluorinated aromatic moiety enhances its reactivity and stability, making it suitable for use in cross-coupling reactions and other advanced chemical transformations. Recent studies highlight its utility in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders. This aligns with the growing demand for fluorinated pharmaceuticals, a trend driven by their improved pharmacokinetic properties.

In the context of green chemistry, 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is also being investigated for its potential in sustainable synthesis routes. The compound’s ability to participate in catalyst-free reactions and its compatibility with biodegradable solvents are areas of active research. These attributes resonate with the global push toward environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

Another hot topic linked to this compound is its role in high-throughput screening (HTS) for drug discovery. The dioxane-dione scaffold is a valuable template for generating diverse small-molecule libraries, which are essential for identifying novel drug candidates. This application is particularly relevant given the increasing use of AI-driven drug design, where compounds like 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione serve as key inputs for predictive modeling.

From a commercial perspective, the demand for 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is rising due to its scalability and cost-effectiveness. Suppliers and manufacturers are optimizing production protocols to meet the needs of contract research organizations (CROs) and academic labs. This compound’s patent landscape is also under scrutiny, as innovators seek to protect its novel applications in personalized medicine and precision chemistry.

In summary, 5-(4-Fluorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 876405-68-4) is a multifaceted compound with broad implications for modern chemistry and drug development. Its integration into cutting-edge research and alignment with industry trends ensure its continued relevance in scientific and commercial spheres.